Cas no 1012-71-1 (3-(4-Chlorobenzenesulfonyl)prop-2-enenitrile)

• Product Name: 3-(4-Chlorobenzenesulfonyl)prop-2-enenitrile
• CAS No: 1012-71-1
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 188755
• PubChem ID: 6438229
• Update Time: 2025-04-19

3-(4-Chlorobenzenesulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-[(4-chlorophenyl)sulfonyl]-
• 64326-48-3
• (2E)-3-(4-CHLOROBENZENESULFONYL)PROP-2-ENENITRILE
• EN300-132586
• CP 1402304
• EN300-6475786
• 1012-71-1
• Acrylonitrile, 3-((p-chlorophenyl)sulfonyl)-
• CHEMBL5170900
• 3-((4-Chlorophenyl)sulfonyl)-2-propenenitrile
• (E)-3-((4-Chlorophenyl)sulfonyl)acrylonitrile
• Z1649581806
• 2-Propenenitrile, 3-((4-chlorophenyl)sulfonyl)-
• J-501914
• CS-0253610
• (E)-3-(4-chlorophenylsulfonyl)acrylonitrile
• 3-((4-Chlorophenyl)sulfonyl)acrylonitrile
• (E)-3-(4-chlorophenyl)sulfonylprop-2-enenitrile
• 3-(4-chlorobenzenesulfonyl)prop-2-enenitrile
• AKOS016014646
• SCHEMBL11650769
• 3-(4-Chlorobenzenesulfonyl)prop-2-enenitrile

• Inchi： 1S/C9H6ClNO2S/c10-8-2-4-9(5-3-8)14(12,13)7-1-6-11/h1-5,7H/b7-1+
• InChI Key： PMXNFHBBEHWDAK-LREOWRDNSA-N
• SMILES： ClC1C=CC(=CC=1)S(/C=C/C#N)(=O)=O

Computed Properties

• Exact Mass: 226.98088
• Monoisotopic Mass: 226.980777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3
• XLogP3: 1.6

Experimental Properties

• Density: 1.395
• Boiling Point: 416°C at 760 mmHg
• Flash Point: 205.4°C
• Refractive Index: 1.577
• PSA: 57.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds